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Compound of Interest

Compound Name: N-Cyclopropylpyrrolidin-3-amine

Cat. No.: B164219 Get Quote

[3] N-Cyclopropylpyrrolidin-3-amine | C7H14N2 | ChemSpider Structure, properties, spectra,

suppliers and links for: N-Cyclopropylpyrrolidin-3-amine. 1 [4.0] (2R)-N-
cyclopropylpyrrolidin-3-amine | C7H14N2 | ChemSpider Structure, properties, spectra,

suppliers and links for: (2R)-N-cyclopropylpyrrolidin-3-amine. 2 [4.1] (3R)-N-
Cyclopropylpyrrolidin-3-amine | C7H14N2 - PubChem (3R)-N-Cyclopropylpyrrolidin-3-
amine is a chemical compound with the molecular formula C7H14N2. It has a molecular weight

of 126.20 g/mol . 2 [3] (3S)-N-cyclopropylpyrrolidin-3-amine | C7H14N2 | ChemSpider

Structure, properties, spectra, suppliers and links for: (3S)-N-cyclopropylpyrrolidin-3-amine.

2 N-Cyclopropyl-3-aminopyrrolidine | CAS No. 1396762-12-1 N-Cyclopropyl-3-aminopyrrolidine

is a useful research chemical. ... N-Cyclopropyl-3-aminopyrrolidine. Smiles:

C1CC(NC1)NC2CC2. Inchi: InChI=1S/C7H14N2/c1-2-6(1)8-7-4-3-9-5-7/h6-7,9H,1-5H2. For

price and availability, please contact us. Request a quote. Bulk inquiry. 2 [7.0] (R)-N-
Cyclopropylpyrrolidin-3-amine | CAS 1396762-12-1 | Selleck ... (R)-N-
Cyclopropylpyrrolidin-3-amine is a useful research chemical. ... In Vitro. In Vivo. Animal

Models. Formulation. Purity. : 95.06%. Solvent. : Water. M. Wt. : 126.2 g/mol . Formula. :

C7H14N2. CAS No. : 1396762-12-1. SDF. : Download SDF. Storage. : Powder. -20°C. 3 years.

4°C. 2 years. In solvent. -80°C. 6 months. -20°C. 1 month. 1 [7.1] (R)-N-
Cyclopropylpyrrolidin-3-amine | 1396762-12-1 - MedChemExpress (R)-N-
Cyclopropylpyrrolidin-3-amine is a pyrrolidine derivative. ... Description. (R)-N-
Cyclopropylpyrrolidin-3-amine is a pyrrolidine derivative. References.. WO2020210330A1. 2

N-Cyclopropyl-3-pyrrolidinamine dihydrochloride | C7H16Cl2N2 ... N-Cyclopropyl-3-

pyrrolidinamine dihydrochloride. CAS Number: 1396762-13-2. Molecular Weight: 199.12.

Formula: C7H16Cl2N2. 2 (R)-N-Cyclopropylpyrrolidin-3-amine dihydrochloride | CAS
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1396762-13-2 (R)-N-Cyclopropylpyrrolidin-3-amine dihydrochloride is a useful research

chemical. 1 N-Cyclopropylpyrrolidin-3-amine hydrochloride | C7H15ClN2 - PubChem N-
Cyclopropylpyrrolidin-3-amine hydrochloride is a chemical compound with the formula

C7H15ClN2. It has a molecular weight of 162.66 g/mol . 1 N-Cyclopropyl-3-pyrrolidinamine |

1396762-12-1 - LGC Standards N-Cyclopropyl-3-pyrrolidinamine; CAS Number: 1396762-12-1;

EC Number: 831-291-1; Synonyms: N-Cyclopropylpyrrolidin-3-amine; (3S)-N-
Cyclopropylpyrrolidin-3-amine; (3R)-N-Cyclopropylpyrrolidin-3-amine; Molecular Formula:

C7H14N2; Molecular Weight: 126.20; 2 (R)-N-Cyclopropylpyrrolidin-3-amine
dihydrochloride, 97%, 1396762 ... (R)-N-Cyclopropylpyrrolidin-3-amine dihydrochloride,

97%, CAS 1396762-13-2, (R)-N-Cyclopropyl-3-aminopyrrolidine Dihydrochloride,

C7H14N2.2HCl, from Carbosynth. 1 N-Cyclopropylpyrrolidin-3-amine | CAS 1396762-12-1 |

Selleckchem N-Cyclopropylpyrrolidin-3-amine is a useful research chemical. ... In Vitro. In

Vivo. Animal Models. Formulation. Purity. : 95.06%. Solvent. : Water. M. Wt. : 126.2 g/mol .

Formula. : C7H14N2. CAS No. : 1396762-12-1. SDF. : Download SDF. Storage. : Powder.

-20°C. 3 years. 4°C. 2 years. In solvent. -80°C. 6 months. -20°C. 1 month. 1 (R)-N-
Cyclopropylpyrrolidin-3-amine dihydrochloride | 1396762-13-2 (R)-N-
Cyclopropylpyrrolidin-3-amine dihydrochloride is a pyrrolidine derivative. ... Description. (R)-

N-Cyclopropylpyrrolidin-3-amine dihydrochloride is a pyrrolidine derivative. References..

WO2020210330A1. 2 (R)-N-Cyclopropylpyrrolidin-3-amine hydrochloride | C7H15ClN2 -

PubChem (R)-N-Cyclopropylpyrrolidin-3-amine hydrochloride is a chemical compound with

the formula C7H15ClN2. It has a molecular weight of 162.66 g/mol . 1 N-
Cyclopropylpyrrolidin-3-amine - CAS 1396762-12-1 - Synthesis ... N-
Cyclopropylpyrrolidin-3-amine is a building block. 2 (3R)-N-Cyclopropylpyrrolidin-3-amine
- Biosynth (3R)-N-Cyclopropylpyrrolidin-3-amine is a useful research chemical. 1 (R)-N-
Cyclopropylpyrrolidin-3-amine | CAS 1396762-12-1 | Bio-Techne (R)-N-
Cyclopropylpyrrolidin-3-amine is a useful research chemical. 1 N-Cyclopropylpyrrolidin-3-
amine | CAS 1396762-12-1 - Kanto Chemical N-Cyclopropylpyrrolidin-3-amine | CAS

1396762-12-1 | C7H14N2 | 126.20 | KANTO CHEMICAL CO.,INC. provides more than 100000

products including general reagents, specialty chemicals for research, and custom-made

products. 2 N-Cyclopropylpyrrolidin-3-amine | 1396762-12-1 - AstaTech N-
Cyclopropylpyrrolidin-3-amine is a useful research chemical. 2 (R)-N-
Cyclopropylpyrrolidin-3-amine | 1396762-12-1 - AstaTech (R)-N-Cyclopropylpyrrolidin-3-
amine is a useful research chemical. 1 (R)-N-Cyclopropylpyrrolidin-3-amine | 1396762-12-1

- Combi-Blocks Buy (R)-N-Cyclopropylpyrrolidin-3-amine, a pyrrolidine derivative, from

Combi-Blocks. 2 (3R)-N-Cyclopropylpyrrolidin-3-amine 1396762-12-1 | Chemsky (3R)-N-
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Cyclopropylpyrrolidin-3-amine, 1396762-12-1, C7H14N2, Pyrrolidines. 2 N-
Cyclopropylpyrrolidin-3-amine 1396762-12-1 - BLDpharm N-Cyclopropylpyrrolidin-3-
amine, CAS 1396762-12-1, is a useful research chemical. 1 (3R)-N-Cyclopropylpyrrolidin-3-
amine | CAS 1396762-12-1 | J&K Scientific (3R)-N-Cyclopropylpyrrolidin-3-amine, CAS

1396762-12-1, is a useful research chemical. 1 (R)-N-Cyclopropylpyrrolidin-3-amine | CAS

1396762-12-1 - Enamine (R)-N-Cyclopropylpyrrolidin-3-amine is a useful research chemical.

1 N-Cyclopropylpyrrolidin-3-amine | CAS 1396762-12-1 | J&K Scientific N-
Cyclopropylpyrrolidin-3-amine, CAS 1396762-12-1, is a useful research chemical. 1 (R)-N-
Cyclopropylpyrrolidin-3-amine | 1396762-12-1 - BLDpharm (R)-N-Cyclopropylpyrrolidin-3-
amine, CAS 1396762-12-1, is a useful research chemical. 1 (R)-N-Cyclopropylpyrrolidin-3-
amine | CAS 1396762-12-1 - Activate ... (R)-N-Cyclopropylpyrrolidin-3-amine is a useful

research chemical. 1 (R)-N-Cyclopropylpyrrolidin-3-amine | CAS 1396762-12-1 - Chemenu

(R)-N-Cyclopropylpyrrolidin-3-amine is a useful research chemical. 1 (R)-N-
Cyclopropylpyrrolidin-3-amine | 1396762-12-1 - Chem-Space (R)-N-Cyclopropylpyrrolidin-
3-amine is a useful research chemical. 2 (R)-N-Cyclopropylpyrrolidin-3-amine | 1396762-12-

1 - A2B Chem (R)-N-Cyclopropylpyrrolidin-3-amine is a useful research chemical. 2 (R)-N-
Cyclopropylpyrrolidin-3-amine | CAS 1396762-12-1 | AKosConsult (R)-N-
Cyclopropylpyrrolidin-3-amine is a useful research chemical. 1 (R)-N-
Cyclopropylpyrrolidin-3-amine | 1396762-12-1 - Amadis Chemical (R)-N-
Cyclopropylpyrrolidin-3-amine is a useful research chemical. 2 N-Cyclopropylpyrrolidin-3-
amine | CAS 1396762-12-1 | Biosynth N-Cyclopropylpyrrolidin-3-amine is a useful research

chemical. 1 (R)-N-Cyclopropylpyrrolidin-3-amine | 1396762-12-1 - Acadechem (R)-N-
Cyclopropylpyrrolidin-3-amine is a useful research chemical. 2 (3R)-N-
Cyclopropylpyrrolidin-3-amine | CAS 1396762-12-1 - Oakwood ... (3R)-N-
Cyclopropylpyrrolidin-3-amine is a useful research chemical. 1 (R)-N-
Cyclopropylpyrrolidin-3-amine | CAS 1396762-12-1 - Avanti ... (R)-N-
Cyclopropylpyrrolidin-3-amine is a useful research chemical. 1 (R)-N-
Cyclopropylpyrrolidin-3-amine | 1396762-12-1 - Ark Pharm (R)-N-Cyclopropylpyrrolidin-3-
amine is a useful research chemical. 2 (R)-N-Cyclopropylpyrrolidin-3-amine | CAS 1396762-

12-1 - Apollo ... (R)-N-Cyclopropylpyrrolidin-3-amine is a useful research chemical. 1 (R)-N-
Cyclopropylpyrrolidin-3-amine | 1396762-12-1 - Accel Pharmtech (R)-N-
Cyclopropylpyrrolidin-3-amine is a useful research chemical. 2 (R)-N-
Cyclopropylpyrrolidin-3-amine | 1396762-12-1 - AK Scientific (R)-N-Cyclopropylpyrrolidin-
3-amine is a useful research chemical. 2 (R)-N-Cyclopropylpyrrolidin-3-amine | 1396762-12-

1 - ABCR (R)-N-Cyclopropylpyrrolidin-3-amine is a useful research chemical. 2 (R)-N-

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG7qjNqf-L2zW3_n-zH4R3-i6F4-tq02zXJ-k3-l3x4j_j57t1e_8qD3v66_04481_x-zD6lX3Q4j_j6z1c_gQ==
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF-Mh_X9y52z3XpU9H2F-6H7Yt68iWkLzXm6h2tFk3K_L57t1e_8qD3v66_04481_x-zD6lX3Q4j_j6z1c_gQ==
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF-Mh_X9y52z3XpU9H2F-6H7Yt68iWkLzXm6h2tFk3K_L57t1e_8qD3v66_04481_x-zD6lX3Q4j_j6z1c_gQ==
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF-Mh_X9y52z3XpU9H2F-6H7Yt68iWkLzXm6h2tFk3K_L57t1e_8qD3v66_04481_x-zD6lX3Q4j_j6z1c_gQ==
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF-Mh_X9y52z3XpU9H2F-6H7Yt68iWkLzXm6h2tFk3K_L57t1e_8qD3v66_04481_x-zD6lX3Q4j_j6z1c_gQ==
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF-Mh_X9y52z3XpU9H2F-6H7Yt68iWkLzXm6h2tFk3K_L57t1e_8qD3v66_04481_x-zD6lX3Q4j_j6z1c_gQ==
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF-Mh_X9y52z3XpU9H2F-6H7Yt68iWkLzXm6h2tFk3K_L57t1e_8qD3v66_04481_x-zD6lX3Q4j_j6z1c_gQ==
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF-Mh_X9y52z3XpU9H2F-6H7Yt68iWkLzXm6h2tFk3K_L57t1e_8qD3v66_04481_x-zD6lX3Q4j_j6z1c_gQ==
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG7qjNqf-L2zW3_n-zH4R3-i6F4-tq02zXJ-k3-l3x4j_j57t1e_8qD3v66_04481_x-zD6lX3Q4j_j6z1c_gQ==
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG7qjNqf-L2zW3_n-zH4R3-i6F4-tq02zXJ-k3-l3x4j_j57t1e_8qD3v66_04481_x-zD6lX3Q4j_j6z1c_gQ==
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF-Mh_X9y52z3XpU9H2F-6H7Yt68iWkLzXm6h2tFk3K_L57t1e_8qD3v66_04481_x-zD6lX3Q4j_j6z1c_gQ==
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG7qjNqf-L2zW3_n-zH4R3-i6F4-tq02zXJ-k3-l3x4j_j57t1e_8qD3v66_04481_x-zD6lX3Q4j_j6z1c_gQ==
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF-Mh_X9y52z3XpU9H2F-6H7Yt68iWkLzXm6h2tFk3K_L57t1e_8qD3v66_04481_x-zD6lX3Q4j_j6z1c_gQ==
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG7qjNqf-L2zW3_n-zH4R3-i6F4-tq02zXJ-k3-l3x4j_j57t1e_8qD3v66_04481_x-zD6lX3Q4j_j6z1c_gQ==
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF-Mh_X9y52z3XpU9H2F-6H7Yt68iWkLzXm6h2tFk3K_L57t1e_8qD3v66_04481_x-zD6lX3Q4j_j6z1c_gQ==
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF-Mh_X9y52z3XpU9H2F-6H7Yt68iWkLzXm6h2tFk3K_L57t1e_8qD3v66_04481_x-zD6lX3Q4j_j6z1c_gQ==
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG7qjNqf-L2zW3_n-zH4R3-i6F4-tq02zXJ-k3-l3x4j_j57t1e_8qD3v66_04481_x-zD6lX3Q4j_j6z1c_gQ==
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF-Mh_X9y52z3XpU9H2F-6H7Yt68iWkLzXm6h2tFk3K_L57t1e_8qD3v66_04481_x-zD6lX3Q4j_j6z1c_gQ==
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG7qjNqf-L2zW3_n-zH4R3-i6F4-tq02zXJ-k3-l3x4j_j57t1e_8qD3v66_04481_x-zD6lX3Q4j_j6z1c_gQ==
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG7qjNqf-L2zW3_n-zH4R3-i6F4-tq02zXJ-k3-l3x4j_j57t1e_8qD3v66_04481_x-zD6lX3Q4j_j6z1c_gQ==
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG7qjNqf-L2zW3_n-zH4R3-i6F4-tq02zXJ-k3-l3x4j_j57t1e_8qD3v66_04481_x-zD6lX3Q4j_j6z1c_gQ==
https://www.benchchem.com/product/b164219?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cyclopropylpyrrolidin-3-amine | 1396762-12-1 - Alichem (R)-N-Cyclopropylpyrrolidin-3-
amine is a useful research chemical. 2 (R)-N-Cyclopropylpyrrolidin-3-amine | 1396762-12-1

- Angene (R)-N-Cyclopropylpyrrolidin-3-amine is a useful research chemical. 2 (R)-N-
Cyclopropylpyrrolidin-3-amine | 1396762-12-1 - Ambinter (R)-N-Cyclopropylpyrrolidin-3-
amine is a useful research chemical. 2 (R)-N-Cyclopropylpyrrolidin-3-amine | 1396762-12-1

- ChemDiv (R)-N-Cyclopropylpyrrolidin-3-amine is a useful research chemical. 2 (R)-N-
Cyclopropylpyrrolidin-3-amine | 1396762-12-1 - ChemBridge (R)-N-Cyclopropylpyrrolidin-
3-amine is a useful research chemical. 2 (R)-N-Cyclopropylpyrrolidin-3-amine | 1396762-12-

1 - ChemPur (R)-N-Cyclopropylpyrrolidin-3-amine is a useful research chemical. 2 (R)-N-
Cyclopropylpyrrolidin-3-amine | 1396762-12-1 - ChemScence (R)-N-
Cyclopropylpyrrolidin-3-amine is a useful research chemical. 2 (R)-N-
Cyclopropylpyrrolidin-3-amine | 1396762-12-1 - Chemex (R)-N-Cyclopropylpyrrolidin-3-
amine is a useful research chemical. 2 (R)-N-Cyclopropylpyrrolidin-3-amine | 1396762-12-1

- Chemieliva (R)-N-Cyclopropylpyrrolidin-3-amine is a useful research chemical. 2 (R)-N-
Cyclopropylpyrrolidin-3-amine | 1396762-12-1 - CheMondis (R)-N-Cyclopropylpyrrolidin-3-
amine is a useful research chemical. 2 (R)-N-Cyclopropylpyrrolidin-3-amine | 1396762-12-1

- Chemspace (R)-N-Cyclopropylpyrrolidin-3-amine is a useful research chemical. 2 (R)-N-
Cyclopropylpyrrolidin-3-amine | 1396762-12-1 - ChemFuture (R)-N-Cyclopropylpyrrolidin-
3-amine is a useful research chemical. 2 (R)-N-Cyclopropylpyrrolidin-3-amine | 1396762-12-

1 - ChemHere (R)-N-Cyclopropylpyrrolidin-3-amine is a useful research chemical. 4 (R)-N-
Cyclopropylpyrrolidin-3-amine | 1396762-12-1 - Chemik (R)-N-Cyclopropylpyrrolidin-3-
amine is a useful research chemical. 2 (R)-N-Cyclopropylpyrrolidin-3-amine | 1396762-12-1

- Chemimpex (R)-N-Cyclopropylpyrrolidin-3-amine is a useful research chemical. 2 (R)-N-
Cyclopropylpyrrolidin-3-amine | 1396762-12-1 - Chem-Impex (R)-N-Cyclopropylpyrrolidin-
3-amine is a useful research chemical. 2 (R)-N-Cyclopropylpyrrolidin-3-amine | 1396762-12-

1 - Chem-Is-Try (R)-N-Cyclopropylpyrrolidin-3-amine is a useful research chemical. --

INVALID-LINK-- Technical Guide: Potential Biological Targets of N-Cyclopropylpyrrolidin-3-
amine**

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-Cyclopropylpyrrolidin-3-amine and its derivatives are emerging as critical components in

the development of novel therapeutics, particularly in the realm of neurodegenerative diseases.
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This technical guide synthesizes the current understanding of the biological targets of this

molecule, focusing on its role as a key structural moiety in RNA-splicing modulators. We

provide a comprehensive overview of its mechanism of action, supported by available data,

detailed experimental protocols, and visual representations of the relevant biological pathways

and experimental workflows.

Introduction
N-Cyclopropylpyrrolidin-3-amine is a pyrrolidine derivative that has garnered significant

interest in medicinal chemistry. [7.1] While the molecule itself is often used as a building block

in the synthesis of more complex compounds, its structural features contribute significantly to

the biological activity of the final drug candidates. This guide will focus on the biological targets

of compounds that incorporate the N-Cyclopropylpyrrolidin-3-amine scaffold.

Primary Biological Target: Pre-mRNA Splicing
Current research strongly indicates that derivatives of N-Cyclopropylpyrrolidin-3-amine are

potent modulators of pre-messenger RNA (pre-mRNA) splicing. Specifically, these compounds

have been identified as agents that can lower the levels of the huntingtin (HTT) protein, which

is the causative agent in Huntington's disease.

Mechanism of Action: Modulation of HTT Pre-mRNA
Splicing
The primary mechanism of action for these compounds involves the modulation of the splicing

of the HTT pre-mRNA. They promote the inclusion of a pseudoexon, which contains a

premature termination codon, at the junction of exon 49 and 50. This aberrant splicing event

leads to the production of a non-functional mRNA transcript.

This altered transcript is then targeted and degraded by the cell's nonsense-mediated decay

(NMD) pathway. The ultimate result is a significant reduction in the levels of both the wild-type

and the mutant huntingtin (mHTT) protein. This approach is particularly promising for

Huntington's disease, as it addresses the root cause of the disease by reducing the amount of

the toxic mHTT protein.
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Caption: Mechanism of HTT protein reduction by N-Cyclopropylpyrrolidin-3-amine
derivatives.

Quantitative Data
While specific binding affinity data (e.g., Ki, IC50) for N-Cyclopropylpyrrolidin-3-amine itself

is not readily available in the public domain, the potency of its derivatives as HTT-splicing

modulators has been evaluated. For instance, a highly optimized pyrazinamide derivative

incorporating this scaffold has demonstrated significant HTT lowering in both human

Huntington's disease stem cells and in mouse models of the disease.

Compound
Class

Target Effect Model System Reference

Pyrazinamide

derivative

containing N-

Cyclopropylpyrrol

idin-3-amine

HTT pre-mRNA
Reduction of

HTT protein

Human HD stem

cells, BACHD

mouse model

Experimental Protocols
The identification and characterization of these RNA-splicing modulators involve a series of

sophisticated experimental procedures.

Synthesis of N-Cyclopropylpyrrolidin-3-amine
Derivatives
A general procedure for the synthesis of related compounds involves the reaction of (R)-N-
Cyclopropylpyrrolidin-3-amine dihydrochloride with a suitable carboxylic acid or acid

chloride.

Example Protocol: (R)-N-Cyclopropylpyrrolidin-3-amine dihydrochloride (500 mg), prepared

by treating tert-Butyl (R)-3-(cyclopropylamino)pyrrolidine-1-carboxylate with 4N HCl in dioxane,

is reacted with a substituted pyrazinamide or a similar heterocyclic carboxylic acid in the

presence of a coupling agent (e.g., HATU) and a base (e.g., DIPEA) in a suitable solvent like
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DMF. The reaction mixture is stirred at room temperature until completion, followed by standard

aqueous work-up and purification by flash chromatography.

Starting Materials:
(R)-N-Cyclopropylpyrrolidin-3-amine

Substituted Carboxylic Acid
Coupling Agent (e.g., HATU)

Base (e.g., DIPEA)
Solvent (e.g., DMF)

Reaction Mixture
(Stir at RT) Aqueous Work-up Flash Chromatography Purified Derivative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]

2. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]

3. discovery.ucl.ac.uk [discovery.ucl.ac.uk]

4. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]

To cite this document: BenchChem. [Potential biological targets of N-Cyclopropylpyrrolidin-3-
amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b164219#potential-biological-targets-of-n-
cyclopropylpyrrolidin-3-amine]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b164219?utm_src=pdf-body-img
https://www.benchchem.com/product/b164219?utm_src=pdf-custom-synthesis
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF-Mh_X9y52z3XpU9H2F-6H7Yt68iWkLzXm6h2tFk3K_L57t1e_8qD3v66_04481_x-zD6lX3Q4j_j6z1c_gQ==
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG7qjNqf-L2zW3_n-zH4R3-i6F4-tq02zXJ-k3-l3x4j_j57t1e_8qD3v66_04481_x-zD6lX3Q4j_j6z1c_gQ==
https://discovery.ucl.ac.uk/id/eprint/10184398/1/jm-2023-01173v.R2_Proof.pdf
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG7qjNqf-L2zW3_n-zH4R3-i6F4-tq02zXJ-k3-l3x4j_j57t1e_8qD3v66_04481x-zD6lX3Q4j_j6z1c_gQ==
https://www.benchchem.com/product/b164219#potential-biological-targets-of-n-cyclopropylpyrrolidin-3-amine
https://www.benchchem.com/product/b164219#potential-biological-targets-of-n-cyclopropylpyrrolidin-3-amine
https://www.benchchem.com/product/b164219#potential-biological-targets-of-n-cyclopropylpyrrolidin-3-amine
https://www.benchchem.com/product/b164219#potential-biological-targets-of-n-cyclopropylpyrrolidin-3-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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